4-bromo-N-(1,3-dimethylbutyl)benzamide

• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol
• IUPAC Name: 4-bromo-N-(4-methylpentan-2-yl)benzamide
• InChI: InChI=1S/C13H18BrNO/c1-9(2)8-10(3)15-13(16)11-4-6-12(14)7-5-11/h4-7,9-10H,8H2,1-3H3,(H,15,16)
• InChI Key: VKRHNZUDBBZGPR-UHFFFAOYSA-N
• SMILES: CC(C)CC(C)NC(=O)C1=CC=C(C=C1)Br

Description

4-bromo-N-(1,3-dimethylbutyl)benzamide is a useful research compound. Its molecular formula is C13H18BrNO and its molecular weight is 284.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-bromo-N-(1,3-dimethylbutyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-bromo-N-(1,3-dimethylbutyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Preparation Methods

Reaction Overview

A copper-catalyzed cross-coupling procedure enables direct amination of 4-bromobenzoic acid (1 ) with 1,3-dimethylbutylamine (2 ). This method avoids protective group chemistry, leveraging the inherent directing effect of the carboxylic acid group.

Procedure

• Reactants :

  • 4-Bromobenzoic acid (1.0 equiv)

  • 1,3-Dimethylbutylamine (1.05 equiv)

  • Cu powder (9 mol%), Cu₂O (4 mol%)

  • K₂CO₃ (1.0 equiv) in 2-ethoxyethanol

• Conditions :

  • Heating at 130°C for 24 hours under nitrogen.

• Workup :

  • Neutralization with NH₄Cl, extraction with ethyl acetate, and column chromatography.

Results

• Yield : 82–91%.

• Purity : >95% (HPLC).

• Advantages : No need for acid protection; compatible with sterically hindered amines.

Coupling via Titanium Tetrachloride (TiCl₄)

Reaction Design

TiCl₄-mediated coupling of 4-bromobenzoic acid (1 ) and 1,3-dimethylbutylamine (2 ) provides a high-yield route.

Protocol

• Reactants :

  • 4-Bromobenzoic acid (1.0 equiv)

  • 1,3-Dimethylbutylamine (1.1 equiv)

  • TiCl₄ (1.2 equiv) in dry THF

• Conditions :

  • Stirring at 0°C to room temperature for 6 hours.

• Workup :

  • Quenching with ice-water, filtration, and recrystallization from ethanol.

Outcomes

• Yield : 93%.

• Purity : 98% (NMR).

• Advantages : Short reaction time; minimal byproducts.

Green Synthesis Using Magnetic Nanoparticle Catalysts

Methodology

A solvent-free approach employs CoFe₂O₄SiO₂-DASA nanoparticles to catalyze the Ritter amidation between 4-bromobenzonitrile (3 ) and 1,3-dimethylbutyl alcohol (4 ).

Steps

• Reactants :

  • 4-Bromobenzonitrile (1.0 equiv)

  • 1,3-Dimethylbutyl alcohol (1.0 equiv)

  • CoFe₂O₄SiO₂-DASA (0.1 g/mmol)

• Conditions :

  • Heating at 80°C for 4 hours.

• Workup :

  • Magnetic separation of the catalyst, solvent evaporation, and column purification.

Performance

• Yield : 81%.

• Purity : >99% (GC-MS).

• Advantages : Recyclable catalyst; no solvent waste.

Electrochemical Bromination of N-(1,3-Dimethylbutyl)benzamide

Electrolysis Setup

Electrochemical bromination avoids hazardous liquid bromine by generating Br₂ in situ from HBr.

Process

• Reactants :

  • N-(1,3-Dimethylbutyl)benzamide (1.0 equiv)

  • HBr (40% aqueous, 3.0 equiv)

  • Dilute H₂SO₄ (15%) in a Pt-electrode cell

• Conditions :

  • Current: 0.40 A; Voltage: 1.5 V; 4 hours at 25°C.

• Workup :

  • Neutralization with Na₂CO₃, distillation, and recrystallization.

Outcomes

• Yield : 97.12%.

• Purity : 95% (HPLC).

• Advantages : Room-temperature operation; minimal corrosion.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Reaction Time	Environmental Impact
Copper-Catalyzed	82–91	>95	24 h	Moderate (solvent use)
TiCl₄ Coupling	93	98	6 h	High (toxic reagents)
Green Synthesis	81	>99	4 h	Low (solvent-free)
Electrochemical	97.12	95	4 h	Low (no Br₂)

Challenges and Optimization Strategies

• Regioselectivity : Electrochemical methods ensure para-bromination due to the directing effect of the amide group.

• Byproduct Formation : TiCl₄ methods may produce HCl; neutralization steps are critical.

• Catalyst Recycling : CoFe₂O₄SiO₂-DASA nanoparticles retain 90% activity after five cycles .